3-[4-(2-Chloropyridin-3-yl)triazol-1-yl]benzonitrile

• IUPAC Name: 3-[4-(2-chloropyridin-3-yl)triazol-1-yl]benzonitrile
• InChI: InChI=1S/C14H8ClN5/c15-14-12(5-2-6-17-14)13-9-20(19-18-13)11-4-1-3-10(7-11)8-16/h1-7,9H
• InChI Key: AYNOXGYHLSYKSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=C(N=N2)C3=C(N=CC=C3)Cl)C#N
• Molecular Formula: C14H8ClN5
• Molecular Weight: 281.70 g/mol

Description

3-[4-(2-Chloropyridin-3-yl)triazol-1-yl]benzonitrile, also known as GSK-J4, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2012 by researchers at GlaxoSmithKline (GSK) as a potent and selective inhibitor of the histone demethylase JMJD3. Since then, GSK-J4 has been extensively studied for its potential applications in various fields, including cancer research, immunology, and epigenetics.

Mechanism of Action

The mechanism of action of 3-[4-(2-Chloropyridin-3-yl)triazol-1-yl]benzonitrile involves the inhibition of JMJD3, which is a histone demethylase that catalyzes the removal of methyl groups from lysine 27 of histone H3 (H3K27). By inhibiting JMJD3, this compound can prevent the demethylation of H3K27, which leads to the upregulation or downregulation of target genes.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects, depending on the specific biological system and target genes involved. In cancer research, for example, this compound has been shown to inhibit the growth and proliferation of cancer cells by upregulating the expression of tumor suppressor genes and downregulating the expression of oncogenes. In immunology, this compound has been shown to modulate the differentiation and function of immune cells, including T cells and macrophages.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[4-(2-Chloropyridin-3-yl)triazol-1-yl]benzonitrile is its potency and selectivity for JMJD3, which makes it a valuable tool for investigating the role of JMJD3 in various biological processes. However, like any other small molecule inhibitor, this compound has certain limitations, including its potential off-target effects and toxicity. Therefore, it is important to use this compound in a careful and controlled manner, and to validate the results using complementary approaches.

Future Directions

There are several future directions for the use of 3-[4-(2-Chloropyridin-3-yl)triazol-1-yl]benzonitrile in scientific research. One potential application is in the development of novel cancer therapies, based on the modulation of JMJD3 activity. Another potential application is in the study of epigenetic regulation and gene expression in various biological processes, including development and differentiation. Finally, this compound could also be used as a tool for investigating the molecular mechanisms underlying various diseases, including autoimmune disorders and neurological disorders.

Synthesis Methods

The synthesis of 3-[4-(2-Chloropyridin-3-yl)triazol-1-yl]benzonitrile involves several steps, including the preparation of 2-chloro-3-pyridinecarboxaldehyde, the formation of the triazole ring, and the coupling of the benzonitrile moiety. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

3-[4-(2-Chloropyridin-3-yl)triazol-1-yl]benzonitrile has been shown to be a potent and selective inhibitor of JMJD3, a histone demethylase that plays a critical role in the regulation of gene expression. By inhibiting JMJD3, this compound can modulate the expression of genes involved in various biological processes, including inflammation, cell differentiation, and cell proliferation. As a result, this compound has been widely used in scientific research to investigate the role of JMJD3 in various diseases and biological processes.